Cas no 6801-43-0 ((4R,5S)-4,5-dihydroxy-N,N,N-trimethylhexan-1-aminium)

• Product name: (4R,5S)-4,5-dihydroxy-N,N,N-trimethylhexan-1-aminium
• CAS No: 6801-43-0
• MF: C₉H₂₂NO₂+
• MW: 176.27648
• CID: 1728985
• PubChem ID: 6455708

(4R,5S)-4,5-dihydroxy-N,N,N-trimethylhexan-1-aminium Chemical and Physical Properties

Names and Identifiers

• (4R,5S)-4,5-dihydroxy-N,N,N-trimethylhexan-1-aminium
• [(4R,5S)-4,5-dihydroxyhexyl]-trimethylazanium
• DTXSID60218200
• 1-Hexanaminium, 4,5-dihydroxy-N,N,N-trimethyl-, (R*,S*)-
• Q15628417
• Muscaridine
• 6801-43-0
• ((4R,5S)-4,5-dihydroxyhexyl)-trimethylazanium
• Rel-(4R,5S)-4,5-dihydroxy-N,N,N-trimethylhexan-1-aminium
• DTXCID40140691

• Inchi： InChI=1S/C9H22NO2/c1-8(11)9(12)6-5-7-10(2,3)4/h8-9,11-12H,5-7H2,1-4H3/q+1/t8-,9+/m0/s1
• InChI Key： LPZBCQRFTKPWLL-DTWKUNHWSA-N
• SMILES： CC(C(CCC[N+](C)(C)C)O)O

Computed Properties

• Exact Mass: 176.16516
• Monoisotopic Mass: 176.165053945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts